Cas no 4521-61-3 (3,4,5-Trimethoxybenzoyl chloride)

3,4,5-Trimethoxybenzoyl chloride Properties

Names and Identifiers

• 3,4,5-trimethoxybenzoyl chloride
• 3,4,5-tri-(methoxy)-benzoyl chloride
• 3,4,5-trimethoxybenzenecarbonyl chloride
• 3,4,5-trimethoxy-benzoic acid chloride
• 3,4,5-trimethoxyphenyl carboxylic chloride
• Benzoyl chloride,3,4,5-trimethoxy
• chlorure de l'acide 3,4,5-trimethoxybenzoique
• Trimethylgalloyl chloride
• 3,4,5-Trimethoxybenzoicacid chloride
• NSC 91023
• Tri-O-methylgalloylchloride
• Benzoyl chloride, 3,4,5-trimethoxy-
• Tri-O-methylgalloyl chloride
• 3,4,5-Trimethoxybenzoylchloride
• BUHYMJLFRZAFBF-UHFFFAOYSA-N
• zlchem 339
• PubChem22153
• NCIOpen2_005468
• 3,5-Trimethoxybenzoyl chloride
• ZLC0177
• Benzoyl chloride,4,5-trimethoxy-
• 3,4,5-trimethoxybenz
• W-109981
• MFCD00000675
• NS00031502
• DTXSID2063507
• 4521-61-3
• 3,4,5-trimethoxy-benzoylchloride
• NSC-91023
• 3,4,5-Trimethoxybenzoyl chloride, 98%
• NSC91023
• SY049734
• 3.4.5-trimethoxybenzoic acid chloride
• F2190-0056
• 3,4,5-trimethoxybenzoyl-chloride
• AKOS000268689
• EINECS 224-851-4
• EN300-19837
• 3,4,5-Trimethoxybenzoyl chloride;
• T1842
• 3,4,5-trimethoxy-benzoyl chloride
• VS-02936
• FT-0614166
• SCHEMBL219096
• DB-051281
• Benzoyl chloride, 3,4,5-trimethoxy-;Tri-O-methylgalloyl chloride;3,4,5-Trimethoxybenzoic acid chloride
• STL146487
• GHU78X3G8U
• BBL011386
• DTXCID4040391
• 3,4,5-Trimethoxybenzoic acid chloride
• 3,4,5-Trimethoxybenzoic Acid Chloride; NSC 91023; Tri-O-methylgalloyl Chloride; Trimethylgalloyl Chloride
• +Expand

• MDL： MFCD00000675
• InChIKey： BUHYMJLFRZAFBF-UHFFFAOYSA-N
• Inchi： 1S/C10H11ClO4/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3
• SMILES： ClC(C1C([H])=C(C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O
• BRN： 403117

Computed Properties

• Exact Mass: 230.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 230.035
• Heavy Atom Count: 15
• Complexity: 208
• Isotope Atom Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Covalently-Bonded Unit Count: nothing
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: nothing
• Topological Polar Surface Area: 44.8

Experimental Properties

• LogP: 2.09140
• PSA: 44.76000
• Refractive Index: 1.4571 (estimate)
• Boiling Point: 185 °C/18 mmHg(lit.)
• Melting Point: 77.0 to 82.0 deg-C
• Flash Point: 185°C/18mm
• Color/Form: White crystals
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1,214 g/cm3

3,4,5-Trimethoxybenzoyl chloride Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R14; R34; R37
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 14-34-37
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：9-21

3,4,5-Trimethoxybenzoyl chloride Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides